molecular formula C24H21ClN2O5 B5191195 N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide

N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide

Cat. No. B5191195
M. Wt: 452.9 g/mol
InChI Key: CDNJZPCLPSUPSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as Cmpd-1 and is a member of the benzamide family of compounds.

Mechanism of Action

The mechanism of action of Cmpd-1 is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been found to modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
Cmpd-1 has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, modulate the immune system, and reduce inflammation. It has also been found to have anti-cancer, anti-microbial, and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using Cmpd-1 in lab experiments include its potential as a therapeutic agent for a variety of diseases, its anti-cancer and anti-microbial properties, and its ability to modulate the immune system. However, the limitations of using Cmpd-1 in lab experiments include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on Cmpd-1. These include further studies on its mechanism of action, potential therapeutic applications for a variety of diseases, and optimization of its synthesis process. Additionally, research on the potential side effects and toxicity of Cmpd-1 is necessary to fully understand its safety and efficacy as a therapeutic agent.
In conclusion, Cmpd-1 is a chemical compound that has shown promising results in scientific research as a potential therapeutic agent for a variety of diseases. Its anti-cancer, anti-microbial, and anti-inflammatory properties make it a potential candidate for the treatment of infectious diseases and cancer. Further research is necessary to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of Cmpd-1 involves a multi-step process that includes the reaction of 6-methyl-2-aminobenzoxazole with 4-chloro-3-nitrophenylamine to form an intermediate compound. This intermediate is then reacted with 3,4,5-trimethoxybenzoyl chloride to produce the final product, Cmpd-1. The synthesis of Cmpd-1 has been optimized to produce high yields and purity.

Scientific Research Applications

Cmpd-1 has shown promising results in scientific research as a potential therapeutic agent for a variety of diseases. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. Studies have shown that Cmpd-1 inhibits the growth of cancer cells and has potential as a chemotherapeutic agent. It has also been found to have antibacterial and antifungal properties, making it a potential candidate for the treatment of infectious diseases.

properties

IUPAC Name

N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H21ClN2O5/c1-13-5-8-18-19(9-13)32-24(27-18)16-12-15(6-7-17(16)25)26-23(28)14-10-20(29-2)22(31-4)21(11-14)30-3/h5-12H,1-4H3,(H,26,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CDNJZPCLPSUPSD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)N=C(O2)C3=C(C=CC(=C3)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H21ClN2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

452.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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